Cas no 3475-97-6 (methyl 2-chloro-6-sulfamoylbenzoate)

• Product Name: methyl 2-chloro-6-sulfamoylbenzoate
• CAS No: 3475-97-6
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD29762764
• CID: 4649562
• PubChem ID: 14257494
• Update Time: 2025-06-08

methyl 2-chloro-6-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminosulfonyl)-6-chloro-, methyl ester
• methyl 2-chloro-6-sulfamoylbenzoate

• MDL： MFCD29762764
• Inchi： 1S/C8H8ClNO4S/c1-14-8(11)7-5(9)3-2-4-6(7)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： ZRYDQFHTHDZUOI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-chloro-6-sulfamoylbenzoate

Methyl 2-Chloro-6-Sulfamoylbenzoate (CAS No. 3475-97-6): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-chloro-6-sulfamoylbenzoate (CAS No. 3475-97-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable component in various applications, from drug development to materials science.

The molecular formula of methyl 2-chloro-6-sulfamoylbenzoate is C₉H₈ClNO₄S, and its molecular weight is approximately 251.68 g/mol. The compound features a benzene ring substituted with a chloro group at the 2-position and a sulfamoyl group at the 6-position, with a methyl ester group attached to the carboxylic acid moiety. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, methyl 2-chloro-6-sulfamoylbenzoate is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic and analytical processes.

The chemical reactivity of methyl 2-chloro-6-sulfamoylbenzoate is influenced by its functional groups. The presence of the chloro group can facilitate electrophilic aromatic substitution reactions, while the sulfamoyl group can participate in nucleophilic substitution reactions. The ester group can undergo hydrolysis to form the corresponding carboxylic acid, which can further react to form amides or other derivatives.

In the context of medicinal chemistry, methyl 2-chloro-6-sulfamoylbenzoate has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Moreover, preliminary studies have indicated that methyl 2-chloro-6-sulfamoylbenzoate exhibits cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed into novel anti-cancer agents.

Beyond its medicinal applications, methyl 2-chloro-6-sulfamoylbenzoate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the preparation of polymers with enhanced thermal stability and mechanical strength.

The synthesis of methyl 2-chloro-6-sulfamoylbenzoate typically involves multi-step processes that include chlorination, sulfonation, and esterification reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, green chemistry approaches using catalytic systems have been developed to reduce waste generation and improve overall yield.

In conclusion, methyl 2-chloro-6-sulfamoylbenzoate (CAS No. 3475-97-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new properties and potential uses for this compound, highlighting its significance in various scientific disciplines.